N-[2-(4-Methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acenaphthen-1-yl]-benzenesulfonamide

• IUPAC Name: N-[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-1,2-dihydroacenaphthylen-1-yl]benzenesulfonamide
• InChI: InChI=1S/C21H18N4O2S2/c1-25-13-22-23-21(25)28-20-17-12-6-8-14-7-5-11-16(18(14)17)19(20)24-29(26,27)15-9-3-2-4-10-15/h2-13,19-20,24H,1H3
• InChI Key: FGWXANCJYIKIKW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SC2C(C3=CC=CC4=C3C2=CC=C4)NS(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C21H18N4O2S2
• Molecular Weight: 422.5 g/mol

Description

“N-[2-(4-Methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acenaphthen-1-yl]-benzenesulfonamide” is a complex organic compound. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The triazole ring is a five-membered ring with three nitrogen atoms and two carbon atoms. Compounds containing a triazole ring are known to exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the reaction of appropriate precursors. For example, N-(Benzothiazol-2-yl)-2-(4H-[1,2,4]triazol-3-ylsulfanyl) acetamide derivatives were prepared by the reaction of N-(benzothiazol-2-yl)-2-chloroacetamides with appropriate 4H-[1,2,4]triazol-2-thione.

Molecular Structure Analysis

The molecular structure of similar compounds can be elucidated by various spectroscopic techniques. For instance, the IR absorption spectra of some 1,2,4-triazole derivatives showed two signals for C=O groups at 1650–1712 cm−1. The 1H-NMR spectrum showed two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can depend on their specific chemical structure and the biological system in which they are acting. Some 1,2,4-triazole derivatives have shown antimicrobial, antitumor, and other biological activities.